Cas no 66569-57-1 (2-Octanone, 6-hydroxy-)

2-Octanone, 6-hydroxy- structure
Product name:2-Octanone, 6-hydroxy-
2-Octanone, 6-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Octanone, 6-hydroxy-
- 6-hydroxyoctan-2-one
- SCHEMBL15737291
- DTXSID00481173
- 66569-57-1
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- Inchi: InChI=1S/C8H16O2/c1-3-8(10)6-4-5-7(2)9/h8,10H,3-6H2,1-2H3
- InChI Key: MNQCELSIBNJMDF-UHFFFAOYSA-N
- SMILES: CCC(CCCC(=O)C)O
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 0.9
Experimental Properties
- PSA: 37.3
2-Octanone, 6-hydroxy- Related Literature
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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